Cas no 2171853-06-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid
• CAS No: 2171853-06-6
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6314797
• PubChem ID: 165469627
• Update Time: 2025-10-29

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid
• EN300-1518409
• 2171853-06-6
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylbenzamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C28H26N2O5/c1-17-11-12-24(22(15-17)25(31)30-28(26(32)33)13-6-14-28)29-27(34)35-16-23-20-9-4-2-7-18(20)19-8-3-5-10-21(19)23/h2-5,7-12,15,23H,6,13-14,16H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： GTZLXXHYJUXBLY-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C1=CC(C)=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid (CAS No. 2171853-06-6)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171853-06-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, combines elements of benzamide, cyclobutane, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a versatile candidate for further chemical modifications and biological evaluations.

The structural composition of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid incorporates several key pharmacophoric features that are highly relevant to modern drug discovery efforts. The presence of the benzamide moiety suggests potential interactions with biological targets such as enzymes and receptors, while the cyclobutane ring introduces rigidity, which can enhance binding affinity and metabolic stability. Additionally, the Fmoc group is commonly employed in peptide synthesis as a protecting group for amino functions, indicating that this compound may serve as a precursor in the development of peptidomimetics or other therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies have indicated that the structural motifs present in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid could potentially interact with enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Furthermore, the fluorenylmethoxycarbonyl moiety can be selectively removed under specific conditions, allowing for further derivatization and optimization of the molecule's pharmacological properties.

In the context of drug development, the synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid has been approached through multi-step organic synthesis protocols that leverage modern catalytic methods and asymmetric transformations. These synthetic strategies not only highlight the compound's synthetic accessibility but also its potential as a building block for more complex drug candidates. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations has enabled the efficient construction of its intricate framework.

The pharmacological profile of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid has been preliminarily evaluated in vitro using cell-based assays and enzyme inhibition studies. Initial findings suggest that this compound exhibits moderate activity against certain therapeutic targets, including enzymes implicated in cancer progression and neurodegenerative diseases. The benzamide moiety, in particular, has been shown to modulate the activity of proteases such as caspase-3 and matrix metalloproteinases (MMPs), which are critical regulators of cellular processes involved in inflammation and tissue remodeling.

Moreover, the cyclobutane ring present in the molecule contributes to its structural stability and may enhance its bioavailability upon administration. This feature is particularly relevant in drug design, where maintaining pharmacological activity while minimizing side effects is paramount. The fluorenylmethoxycarbonyl group also serves as a handle for further functionalization, allowing researchers to introduce additional substituents that could fine-tune its biological activity.

Recent research has also explored the potential applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylbenzamidocyclobutane-1-carboxylic acid in the field of chemical biology. Its ability to interact with specific biological targets makes it an attractive tool for studying enzyme mechanisms and identifying new therapeutic interventions. For instance, co-crystallization studies have revealed detailed insights into how this compound binds to its target proteins at an atomic level, providing valuable information for structure-based drug design.

The synthetic versatility of 1-2-((9H-fluoren - 9 - ylmethoxyc arb on y l )a min o ) - 5 - me thylb en z am id oc y clo bu t an e - 1 - car box y l ic ac id has also been exploited in the development of libraries of analogs for high-throughput screening (HTS). By systematically modifying its structural features, researchers can generate a diverse set of compounds with varying pharmacological properties. This approach has been successful in identifying lead compounds that exhibit enhanced potency and selectivity against disease-related targets.

In conclusion, 1 - 2 - ( { ( 9 H - fl u o re n - 9 - y l ) m e tho x y c arb on y l }a m i n o ) - 5 - m e thylb en z am id oc y clo bu t an e - 1 - car box y l ic ac id ( C A S N o . 21 71853 - 0 6 - 6 ) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features, combined with preliminary evidence of biological activity, make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to play a crucial role in shaping future treatments for various diseases.